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Compound of Interest

Compound Name: 1,7-Dihydroxynaphthalene

Cat. No.: B165257 Get Quote

Introduction: The Versatility of a Naphthalene
Diol
1,7-Dihydroxynaphthalene, a member of the naphthalenediol family, is a polycyclic aromatic

hydrocarbon derivative of significant interest in synthetic chemistry. Its bifunctional nature,

stemming from the two hydroxyl groups on the naphthalene scaffold, makes it a versatile

building block for more complex molecular architectures. In the pharmaceutical landscape, the

naphthalene core is a privileged structure found in numerous therapeutic agents.

Understanding the fundamental physicochemical properties of precursors like 1,7-
dihydroxynaphthalene is not merely an academic exercise; it is a prerequisite for efficient

process development, reaction optimization, quality control, and the rational design of new

chemical entities. This guide synthesizes available data to provide a holistic view of the

compound's characteristics.

Chemical Identity and Structure
Accurate identification is the cornerstone of chemical research. 1,7-Dihydroxynaphthalene is

unambiguously defined by the following identifiers.

IUPAC Name: Naphthalene-1,7-diol[1]

Synonyms: 1,7-Naphthalenediol[2]
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CAS Number: 575-38-2[1][2]

Molecular Formula: C₁₀H₈O₂[1][2][3]

Molecular Weight: 160.17 g/mol [2][3]

The arrangement of the hydroxyl groups on the naphthalene ring dictates its reactivity and

intermolecular interactions.

Sample Preparation

Instrumental Analysis

Data Interpretation

Raw 1,7-DHN Sample

Dissolution in appropriate solvent
(e.g., Methanol, DMSO-d6)

Filtration (if necessary)

HPLC-UV NMR LC-MS / GC-MS FTIR

Purity Assessment
(HPLC Area %)

Quantification
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Structural Confirmation
(NMR, MS, IR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,7-Dihydroxynaphthalene, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

2. chemscene.com [chemscene.com]

3. esslabshop.com [esslabshop.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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